![molecular formula C19H20N2O4 B2442370 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide CAS No. 1260909-16-7](/img/structure/B2442370.png)
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide, also known as 2-Cyano-N-DMPP, is an organic compound belonging to the class of amides. It is a colorless solid that is soluble in water and organic solvents. It has been used in a range of scientific research applications, including as a substrate for enzymes, as a reagent for organic synthesis, and as a fluorescent dye.
Scientific Research Applications
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has been used in a variety of scientific research applications. It has been used as a substrate for enzymes, such as the enzyme acetylcholinesterase. It has also been used as a reagent for organic synthesis, and as a fluorescent dye for labeling proteins and other biomolecules.
Mechanism of Action
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP acts as an inhibitor of the enzyme acetylcholinesterase. It binds to the enzyme, preventing it from catalyzing the hydrolysis of acetylcholine. This leads to an accumulation of acetylcholine in the synapse, resulting in increased neurotransmission.
Biochemical and Physiological Effects
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of the enzyme acetylcholinesterase, leading to increased neurotransmission. It has also been shown to have anticonvulsant and anxiolytic effects in animal studies.
Advantages and Limitations for Lab Experiments
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize. It is also relatively stable, making it suitable for long-term storage. One limitation is that it is toxic and can be irritating to the skin and eyes, so it should be handled with care.
Future Directions
There are a number of potential future directions for research on 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP. One potential direction is to further explore its mechanism of action and its effects on neurotransmission. Another potential direction is to explore its potential therapeutic applications, such as in the treatment of neurological disorders. Additionally, further research could be done to explore its potential as a fluorescent dye for labeling proteins and other biomolecules. Finally, further research could be done to explore its potential as a reagent for organic synthesis.
Synthesis Methods
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP can be synthesized using a variety of methods. The most common method is the reaction of 3,4-dimethoxyphenylacetonitrile with 2-methoxyphenylacetic acid in the presence of sodium hydroxide and dimethylformamide. The reaction yields 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP as the major product, along with some byproducts.
properties
IUPAC Name |
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-23-16-7-5-4-6-13(16)10-14(12-20)19(22)21-15-8-9-17(24-2)18(11-15)25-3/h4-9,11,14H,10H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKDGZUIJJLTCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C(CC2=CC=CC=C2OC)C#N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.